Cas no 1707392-49-1 (2-{5-[Amino-(3-methoxy-phenyl)-methyl]-2H-[1,2,4]triazol-3-yl}-4-bromo-phenol)

• Product Name: 2-{5-[Amino-(3-methoxy-phenyl)-methyl]-2H-[1,2,4]triazol-3-yl}-4-bromo-phenol
• CAS No: 1707392-49-1
• MF: C₁₆H₁₅BrN₄O₂
• MW: 375.219902276993
• CID: 5220288
• Update Time: 2025-06-14

2-{5-[Amino-(3-methoxy-phenyl)-methyl]-2H-[1,2,4]triazol-3-yl}-4-bromo-phenol Chemical and Physical Properties

Names and Identifiers

• 2-{5-[Amino-(3-methoxy-phenyl)-methyl]-2H-[1,2,4]triazol-3-yl}-4-bromo-phenol

• Inchi： 1S/C16H15BrN4O2/c1-23-11-4-2-3-9(7-11)14(18)16-19-15(20-21-16)12-8-10(17)5-6-13(12)22/h2-8,14,22H,18H2,1H3,(H,19,20,21)
• InChI Key： DYAYSWPDAAWKAU-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(Br)C=C1C1N=C(C(N)C2=CC=CC(OC)=C2)NN=1

Additional information on 2-{5-[Amino-(3-methoxy-phenyl)-methyl]-2H-[1,2,4]triazol-3-yl}-4-bromo-phenol

Comprehensive Overview of 2-{5-[Amino-(3-methoxy-phenyl)-methyl]-2H-[1,2,4]triazol-3-yl}-4-bromo-phenol (CAS No. 1707392-49-1)

2-{5-[Amino-(3-methoxy-phenyl)-methyl]-2H-[1,2,4]triazol-3-yl}-4-bromo-phenol (CAS No. 1707392-49-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of triazole derivatives, which are widely studied for their diverse biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The presence of a bromophenol moiety and an amino-methoxy-phenyl group in its structure further enhances its reactivity and functionality, making it a valuable candidate for drug discovery and development.

In recent years, the demand for novel heterocyclic compounds like 2-{5-[Amino-(3-methoxy-phenyl)-methyl]-2H-[1,2,4]triazol-3-yl}-4-bromo-phenol has surged, driven by the need for innovative therapeutic agents. Researchers are particularly interested in its potential role as a kinase inhibitor or enzyme modulator, given its structural resemblance to other bioactive molecules. The compound's CAS No. 1707392-49-1 serves as a critical identifier in chemical databases, facilitating its procurement and study in academic and industrial settings.

The synthesis of 2-{5-[Amino-(3-methoxy-phenyl)-methyl]-2H-[1,2,4]triazol-3-yl}-4-bromo-phenol involves multi-step organic reactions, often starting from readily available precursors such as 3-methoxybenzaldehyde and bromophenol. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Its solubility in polar organic solvents and stability under ambient conditions make it suitable for various experimental applications.

From an SEO perspective, keywords such as "triazole derivatives," "bromophenol synthesis," and "kinase inhibitor research" are highly relevant to this compound. These terms align with current trends in medicinal chemistry, where scientists are exploring new ways to target drug-resistant pathogens and chronic diseases. Additionally, the compound's potential applications in cancer therapy and neurodegenerative disease research have sparked interest among biotech companies and academic institutions.

Environmental and safety considerations are also paramount when working with 2-{5-[Amino-(3-methoxy-phenyl)-methyl]-2H-[1,2,4]triazol-3-yl}-4-bromo-phenol. While it is not classified as a hazardous material, proper handling protocols, including the use of personal protective equipment (PPE) and fume hoods, are recommended to minimize exposure. Its biodegradability and ecotoxicological profile are areas of ongoing investigation, reflecting the growing emphasis on sustainable chemistry practices.

In conclusion, 2-{5-[Amino-(3-methoxy-phenyl)-methyl]-2H-[1,2,4]triazol-3-yl}-4-bromo-phenol (CAS No. 1707392-49-1) represents a promising avenue for scientific exploration. Its versatile structure and potential applications in drug development and biochemical research make it a compound of significant interest. As research progresses, further insights into its mechanisms of action and therapeutic potential are expected to emerge, solidifying its place in the landscape of modern chemistry.